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CAS No.: 71265-68-4

Cat. No.: B1193982

Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comparative analysis of the published research findings on Trasidrex, a fixed-combination

antihypertensive medication. Due to the limited availability of direct independent replication

studies for this older drug, this guide focuses on comparing the original findings with studies of

its components and alternative treatments, alongside a modern perspective on the drug class.

Trasidrex is a combination of a beta-blocker, slow-release oxprenolol (160 mg), and a thiazide

diuretic, cyclopenthiazide (0.25 mg). Research from the late 1970s and early 1980s established

its efficacy in managing hypertension. This guide synthesizes data from these foundational

studies and contrasts them with other therapeutic approaches to provide a comprehensive

overview for today's researchers.

Comparative Efficacy of Trasidrex and Alternatives
The primary measure of efficacy for an antihypertensive agent is its ability to reduce blood

pressure. The following tables summarize the quantitative data from key studies on Trasidrex
and its comparators.
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Table 1: Comparison of Trasidrex with Free Combination of its Components

Study
Treatment
Group

Number of
Patients

Baseline
Blood
Pressure
(mmHg)

Final Blood
Pressure
(mmHg)

Change in
Blood
Pressure
(mmHg)

Ebbutt et al.

(1978)[1]

Transferred

from free

combination

to Trasidrex

62
Not explicitly

stated

Marginally

improved
Not quantified

Ebbutt &

Elsdon-Dew

(1979)[2]

Transferred

from free

combination

to Trasidrex

Not specified
Not explicitly

stated

Marginally

improved
Not quantified

Table 2: Efficacy of Trasidrex in Patients with Inadequately Controlled Hypertension

Study
Treatment
Group

Number of
Patients

Initial Blood
Pressure
(mmHg)

Final Blood
Pressure
(mmHg)

Change in
Blood
Pressure
(mmHg)

Forrest

(1980)[3]

Switched

from previous

beta-blocker

to Trasidrex

(1-2 tablets

daily)

678 179/108 155/93 -24/-15

Table 3: Comparison of Oxprenolol-Cyclopenthiazide Combination with Methyldopa
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Study
Treatment
Group

Number of
Patients

Baseline
Blood
Pressure
(mmHg)

Final Blood
Pressure
(mmHg)

Key Finding

Levenstein

(1978)[4]

Oxprenolol

SR (160mg)

+

Cyclopenthia

zide (0.25mg)

+ KCl

(600mg) once

daily

119 (in this

arm)

Not explicitly

stated

Not explicitly

stated

Significantly

superior

antihypertens

ive activity

compared to

methyldopa.

[4]

Levenstein

(1978)[4]

Methyldopa

(250mg)

three times

daily

119 (in this

arm)

Not explicitly

stated

Not explicitly

stated

Experimental Protocols
Detailed experimental protocols are not fully available in the retrieved abstracts. However, the

general methodologies can be summarized as follows:

Study on Transfer from Free to Fixed Combination (Ebbutt et al., 1978): This was a

multicentre clinical trial in a general practice setting. Sixty-two hypertensive patients who

were already being treated with a free combination of Slow Trasicor (slow-release

oxprenolol) and Navidrex K (cyclopenthiazide with potassium) were transferred to the fixed-

combination tablet, Trasidrex. The primary outcome was the control of blood pressure and

the incidence of side effects.[1]

Study on Patients with Inadequately Controlled Hypertension (Forrest, 1980): This was an

open study in a general practice setting involving 678 hypertensive patients whose diastolic

blood pressure was greater than 100 mmHg despite being on a beta-blocker. Their existing

treatment was replaced with one or two tablets of Trasidrex daily for four weeks. The main

endpoints were the change in blood pressure and the reporting of side effects.[3]
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Comparative Study with Methyldopa (Levenstein, 1978): This was a double-blind, multicentre

trial in a general practice setting with 238 patients with essential hypertension. After a two-

week placebo washout period, patients were randomized to receive either a combination of

slow-release oxprenolol (160 mg), cyclopenthiazide (0.25 mg), and potassium chloride (600

mg) once daily, or methyldopa (250 mg) three times daily for ten weeks. The primary

outcomes were changes in blood pressure and pulse rate, and the incidence of side effects.

[4]

Visualizing the Mechanisms and Workflows
To better understand the pharmacological context and the experimental designs, the following

diagrams are provided.

Trasidrex Components

Physiological Effects

Oxprenolol (Beta-Blocker)
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Cyclopenthiazide (Thiazide Diuretic) Reduced Blood Volume

Blood Pressure Reduction

Hypertension
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Treatment of Hypertension

Click to download full resolution via product page

Caption: Mechanism of Action of Trasidrex Components.
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Caption: General Workflow of a Comparative Antihypertensive Trial.

Modern Context and Considerations
While the foundational studies on Trasidrex demonstrated its efficacy, it is important to

consider the broader, more recent understanding of its component drug classes. Meta-

analyses of studies involving beta-blockers and thiazide diuretics have raised concerns about

the potential for an increased risk of developing new-onset diabetes, particularly when used in

combination. This is a critical consideration in the long-term management of hypertension,

especially in patients with pre-existing metabolic risk factors.
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The comparison with methyldopa, an older centrally acting antihypertensive, is also of historical

interest. Modern antihypertensive therapy has largely moved towards newer classes of drugs

such as ACE inhibitors, angiotensin II receptor blockers (ARBs), and calcium channel blockers,

which often have more favorable side-effect profiles and additional cardiovascular benefits.

Conclusion
The available research on Trasidrex indicates that it was an effective antihypertensive

medication, with an efficacy comparable to or, in some cases, superior to the free combination

of its components and other older antihypertensive agents like methyldopa. However, the lack

of modern, independent replication studies and the emergence of newer antihypertensive

agents with potentially better safety profiles and broader cardiovascular benefits mean that the

use of a fixed combination like Trasidrex would need to be carefully weighed against current

treatment guidelines and individual patient characteristics. Researchers investigating novel

antihypertensive therapies can use these historical data as a benchmark for efficacy while

aiming to improve upon the safety and long-term metabolic impact of older combination

therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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